Cas no 1448053-08-4 (1-methyl-N-({1-(thiophen-3-yl)methylpiperidin-4-yl}methyl)-1H-imidazole-4-sulfonamide)

• Product Name: 1-methyl-N-({1-(thiophen-3-yl)methylpiperidin-4-yl}methyl)-1H-imidazole-4-sulfonamide
• CAS No: 1448053-08-4
• MF: C₁₅H₂₂N₄O₂S₂
• MW: 354.490780353546
• CID: 6279652
• PubChem ID: 71806265
• Update Time: 2025-10-13

1-methyl-N-({1-(thiophen-3-yl)methylpiperidin-4-yl}methyl)-1H-imidazole-4-sulfonamide Chemical and Physical Properties

Names and Identifiers

• 1-methyl-N-({1-(thiophen-3-yl)methylpiperidin-4-yl}methyl)-1H-imidazole-4-sulfonamide
• 1-methyl-N-[[1-(thiophen-3-ylmethyl)piperidin-4-yl]methyl]imidazole-4-sulfonamide
• 1-methyl-N-((1-(thiophen-3-ylmethyl)piperidin-4-yl)methyl)-1H-imidazole-4-sulfonamide
• F6436-0546
• AKOS024559009
• 1-methyl-N-({1-[(thiophen-3-yl)methyl]piperidin-4-yl}methyl)-1H-imidazole-4-sulfonamide
• 1448053-08-4

• Inchi： 1S/C15H22N4O2S2/c1-18-10-15(16-12-18)23(20,21)17-8-13-2-5-19(6-3-13)9-14-4-7-22-11-14/h4,7,10-13,17H,2-3,5-6,8-9H2,1H3
• InChI Key： OIXWCUWRGCPYPT-UHFFFAOYSA-N
• SMILES： S(C1=CN(C)C=N1)(NCC1CCN(CC2=CSC=C2)CC1)(=O)=O

Computed Properties

• Exact Mass: 354.11841830g/mol
• Monoisotopic Mass: 354.11841830g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 23
• Rotatable Bond Count: 6
• Complexity: 474
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.3
• Topological Polar Surface Area: 104Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organic nitrogen compounds Organonitrogen compounds Aralkylamines
• Solvents and Organic Chemicals Organic Compounds Organic nitrogen compounds Organonitrogen compounds Amines Aralkylamines

Additional information on 1-methyl-N-({1-(thiophen-3-yl)methylpiperidin-4-yl}methyl)-1H-imidazole-4-sulfonamide

Comprehensive Overview of 1-methyl-N-({1-(thiophen-3-yl)methylpiperidin-4-yl}methyl)-1H-imidazole-4-sulfonamide (CAS No. 1448053-08-4)

The compound 1-methyl-N-({1-(thiophen-3-yl)methylpiperidin-4-yl}methyl)-1H-imidazole-4-sulfonamide (CAS No. 1448053-08-4) is a structurally complex molecule that has garnered significant attention in pharmaceutical and biochemical research. Its unique combination of a thiophene ring, piperidine scaffold, and imidazole-sulfonamide moiety makes it a promising candidate for various therapeutic applications. Researchers are particularly interested in its potential as a modulator of specific biological pathways, given its interaction with key enzymes and receptors.

In recent years, the demand for novel sulfonamide derivatives has surged, driven by their versatility in drug design. The imidazole-sulfonamide group in this compound is known for its bioisosteric properties, often enhancing pharmacokinetic profiles. Meanwhile, the thiophene component contributes to improved lipophilicity and metabolic stability, addressing common challenges in modern drug development. These attributes align with current trends in precision medicine, where researchers seek compounds with optimized target specificity and reduced off-target effects.

The synthetic route for 1-methyl-N-({1-(thiophen-3-yl)methylpiperidin-4-yl}methyl)-1H-imidazole-4-sulfonamide involves multi-step organic transformations, including nucleophilic substitutions and reductive aminations. Advanced purification techniques like HPLC and column chromatography are typically employed to achieve high purity, as even minor impurities can significantly impact biological activity. Analytical characterization via NMR, mass spectrometry, and X-ray crystallography confirms the structural integrity of this compound, ensuring reproducibility in research settings.

One of the most searched questions regarding this compound relates to its solubility and stability under physiological conditions. Studies indicate that the piperidine-methyl linker enhances aqueous solubility compared to analogous structures, while the thiophene ring provides resistance to oxidative degradation. Such properties are critical for oral bioavailability, a key focus area in contemporary drug discovery. Additionally, computational modeling suggests favorable ADME (Absorption, Distribution, Metabolism, Excretion) parameters, further highlighting its drug-like potential.

Another hot topic is the compound’s potential role in addressing neuroinflammation and neurodegenerative disorders. Preliminary in vitro data show that the sulfonamide moiety may inhibit pro-inflammatory cytokines, while the imidazole ring could modulate neurotransmitter activity. These findings resonate with growing public interest in brain health and the search for blood-brain barrier permeable therapeutics. However, rigorous in vivo studies are needed to validate these hypotheses.

From a commercial perspective, 1-methyl-N-({1-(thiophen-3-yl)methylpiperidin-4-yl}methyl)-1H-imidazole-4-sulfonamide is available through specialized chemical suppliers, often listed under its CAS No. 1448053-08-4. Pricing varies based on purity (>98% is standard for research use) and batch size. Researchers frequently inquire about custom synthesis options or isotope-labeled versions for tracer studies, reflecting the compound’s expanding utility in mechanistic investigations.

Environmental and safety considerations are also frequently discussed. While not classified as hazardous, standard laboratory precautions (e.g., gloves, ventilation) are recommended when handling this compound. Its biodegradability and ecotoxicity profiles remain under investigation, aligning with the broader push for green chemistry in pharmaceutical manufacturing.

In summary, 1-methyl-N-({1-(thiophen-3-yl)methylpiperidin-4-yl}methyl)-1H-imidazole-4-sulfonamide represents a compelling case study in modern medicinal chemistry. Its structural ingenuity, coupled with emerging biological data, positions it as a molecule to watch in the next decade. As research continues to unravel its full potential, this compound may well become a cornerstone in developing next-generation therapeutics for complex diseases.